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Compound of Interest

Compound Name: 4-Chloro-3-methylphenol

Cat. No.: B1668792

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling, storage, and disposal of 4-Chloro-3-methylphenol.

This guide provides immediate, procedural, and step-by-step guidance to ensure the safe
handling of 4-Chloro-3-methylphenol in a laboratory setting. By adhering to these protocols,
you can minimize risks and maintain a safe research environment.

Physicochemical and Safety Data

Understanding the properties of 4-Chloro-3-methylphenol is crucial for its safe handling. The
following table summarizes key quantitative data.
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Property Value Source
Melting Point 63 - 65 °C [1112]
Boiling Point 235°C [1][2]
Flash Point 118 °C (244.4 °F) - closed cup [2][3]
Solubility in Water 3.9¢g/L [4]
Vapor Pressure 0.1 hPa at 20 °C [4]

Bulk Density 800 kg/m 3 [4]
LD50 Oral (Rat) 1830 mg/kg [4]
LD50 Dermal (Rat) > 2000 mg/kg [4]

Note: One source indicates that this product does not contain any hazardous materials with
occupational exposure limits established by region-specific regulatory bodies[5].

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are paramount to prevent
exposure to 4-Chloro-3-methylphenol.[6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/msds/4-chloro-3-methylphenol.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c55402
https://www.chemicalbook.com/msds/4-chloro-3-methylphenol.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c55402
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c55402
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/4-chloro-3-methylphenol.pdf
https://www.merckmillipore.com/HK/en/product/4-Chloro-3-methylphenol,MDA_CHEM-802295
https://www.merckmillipore.com/HK/en/product/4-Chloro-3-methylphenol,MDA_CHEM-802295
https://www.merckmillipore.com/HK/en/product/4-Chloro-3-methylphenol,MDA_CHEM-802295
https://www.merckmillipore.com/HK/en/product/4-Chloro-3-methylphenol,MDA_CHEM-802295
https://www.merckmillipore.com/HK/en/product/4-Chloro-3-methylphenol,MDA_CHEM-802295
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1668792?utm_src=pdf-body
https://mubychem.com/p-chlorocresolmanufacturers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Category

Recommended Equipment

Specifications and
Remarks

Eye Protection

Safety glasses, goggles, or

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[5]

Hand Protection

Permeation-resistant gloves

Immediately change

contaminated gloves.

Skin and Body Protection

Protective clothing, waterproof

boots

Permeation-resistant clothing
is recommended.[3]
Contaminated work clothing
should not be allowed out of

the workplace.[1][5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended for operations
not in a closed system or if
irritation occurs.[3][5] Use a
dust mask type N95 (US) for

solids.[2]

Experimental Protocols: Handling and Disposal

Handling and Storage:

o Engineering Controls: Work under a chemical fume hood.[1][5] Ensure adequate ventilation.
[7] Eyewash stations and safety showers must be close to the workstation.[5]

e Personal Hygiene: Wash hands and face thoroughly after handling.[1][5] Do not eat, drink, or
smoke in the work area.[1]

o Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]
[71[8] Store locked up.[1][5] The storage temperature should not exceed 35°C.[5] Store away
from incompatible materials such as bases, acid anhydrides, acid chlorides, and metals.[5][8]

Disposal Plan:
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e Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled
container.[7] Halogenated organic reagents should be collected in a specific container (often
denoted as container B).[4] Solid residues should be placed in a separate container (often
denoted as container C).[4]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.[5]
This may involve dissolving the material in a combustible solvent and burning it in a chemical
incinerator with an afterburner and scrubber.[7]

« Environmental Precautions: Do not allow the product to enter drains, surface water, or the
ground water system.[1][5] It is very toxic to aquatic life with long-lasting effects.[4][5][7]

Visual Workflow Guides

The following diagrams illustrate key safety and handling procedures for 4-Chloro-3-
methylphenol.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

i

Assess Spill Size and Risk

Small, Contained Spill Large or Uncontrolled Spill

Safe to handle
Contact Emergency Services

Don Appropriate PPE

Follow Emergency Procedures

Contain Spill with Inert Absorbent

Collect and Place in Waste Container

Decontaminate Area and Equipment

Dispose of Waste Properly

Figure 1: Chemical Spill Response Workflow

Click to download full resolution via product page

Figure 1: Chemical Spill Response Workflow
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Preparation:
- Review SDS
- Prepare Work Area
- Don PPE

Handling:

- Work in Fume Hood
- Avoid Dust/Aerosol Formation
- Use Appropriate Equipment

1
If not all useq,’

/7
7

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Waste Collection:
- Segregate Halogenated Waste
- Use Labeled, Closed Containers

Post-Handling:
- Decontaminate Work Area
- Remove PPE Correctly
- Wash Hands Thoroughly

Final Disposal:
- Follow Institutional Procedures
- Arrange for Licensed Disposal

Figure 2: Standard Operating Procedure for Handling

Click to download full resolution via product page

Figure 2: Standard Operating Procedure for Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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